2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine hydrochloride
Description
The compound “2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine hydrochloride” is a type of amide compound . Amide compounds are traditional fungicides, and their common target is mitochondrial respiratory chain enzyme complex II (succinate dehydrogenase, SDH) . This compound is part of a series of novel highly efficient amide fungicides that have been used for crop protection .
Synthesis Analysis
The synthesis of this compound involves unique synthesis routes, which rely on the van Leusen pyrrole synthesis and the halogen dance reaction . The yield of the synthesized compound was 33% of yellow solid .Molecular Structure Analysis
The molecular structure of this compound includes a difluoromethyl and methyl-bearing pyrazoline, pyrrole, or thiophene ring in the acid component . This structure mimics similar-substituted pyrazole carboxamides .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps . The reactions result in a compound with a unique substitution pattern .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.8±0.1 g/cm^3, a boiling point of 670.9±55.0 °C at 760 mmHg, and a vapour pressure of 0.0±2.1 mmHg at 25°C .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine hydrochloride involves the reaction of 2,2-difluoroethylamine with 1-methyl-1H-pyrazole-3-carbaldehyde, followed by reduction of the resulting imine to the amine and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,2-difluoroethylamine", "1-methyl-1H-pyrazole-3-carbaldehyde", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2,2-difluoroethylamine with 1-methyl-1H-pyrazole-3-carbaldehyde in the presence of a suitable catalyst to form the imine intermediate.", "Step 2: Reduction of the imine intermediate to the amine using a reducing agent such as sodium borohydride.", "Step 3: Reaction of the amine with hydrochloric acid to form the hydrochloride salt of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine." ] } | |
CAS RN |
2624137-50-2 |
Product Name |
2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine hydrochloride |
Molecular Formula |
C6H10ClF2N3 |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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